1-(3-((6-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyloxy)ethanone
Description
1-(3-((6-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyloxy)ethanone is a chemical compound with potential applications in scientific research. This compound is known to possess unique biochemical and physiological properties that make it an attractive candidate for use in various laboratory experiments. In
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-(3-((6-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyloxy)ethanone is involved in the synthesis of various heterocyclic compounds. These compounds exhibit a wide range of biological activities and have attracted interest due to their potential pharmaceutical applications. For example, they can be used in the synthesis of pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines, which are known for their antitrypanosomal activity. This showcases the compound's role in creating structures with potential therapeutic benefits (Abdelriheem, Zaki, & Abdelhamid, 2017).
Improvement of Learning and Memory
Research has also explored the use of derivatives of this compound in improving learning and memory. Studies on animal models have indicated that certain derivatives can effectively enhance cognitive functions. This application is particularly significant in the context of neurological disorders and cognitive impairments (Hong-ying, 2012).
Inhibitors of Monoamine Oxidase
The compound and its derivatives have been studied for their inhibitory activity against monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. Inhibitors of MAO are crucial in the treatment of various psychiatric and neurological disorders, including depression and Parkinson's disease. The compound's role in synthesizing selective MAO inhibitors highlights its importance in developing new therapeutic agents (Mai et al., 2002).
Development of Antimicrobial Agents
Derivatives of 1-(3-((6-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyloxy)ethanone have shown potential as antimicrobial agents. The synthesis of various pyridine derivatives using this compound has led to the development of new substances with antimicrobial properties. This application is particularly relevant in addressing the growing concern of antibiotic resistance (Patel, Agravat, & Shaikh, 2011).
properties
IUPAC Name |
1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-(3-methylphenoxy)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4/c1-13-4-3-5-14(8-13)24-12-18(22)21-7-6-15(11-21)25-17-10-19-9-16(20-17)23-2/h3-5,8-10,15H,6-7,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEWXXTHRUWRNOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)N2CCC(C2)OC3=NC(=CN=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((6-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyloxy)ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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